Cas no 1806144-16-0 (3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806144-16-0
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4910112
• Update Time: 2025-05-26

3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-2-5(3-12)6(13)7(14-4)15-8(9,10)11/h2H,13H2,1H3
• InChI Key： OKXFVKLUMMHRQF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C#N)=CC(C)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine

3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806144-16-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

The compound 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine, identified by its CAS number 1806144-16-0, represents a significant intermediate in the realm of pharmaceutical chemistry. Its unique structural framework, featuring a pyridine core adorned with an amino group, a cyano substituent, a methyl group, and a trifluoromethoxy moiety, endows it with remarkable chemical reactivity and functional diversity. This article delves into the compound's structural characteristics, synthetic pathways, and its burgeoning applications, particularly highlighting its role in the development of novel therapeutic agents.

The molecular structure of 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine is characterized by a six-membered aromatic pyridine ring. This core structure is pivotal in medicinal chemistry due to the inherent electronic properties of the nitrogen atom and its ability to participate in hydrogen bonding interactions. The presence of various substituents further modulates these properties, making the compound a valuable scaffold for drug design. Specifically, the amino group (-NH₂) at the 3-position provides a site for further functionalization, enabling the attachment of pharmacophoric units. The cyano group (-CN) at the 4-position introduces polarity and potential for further chemical transformations, such as reduction to an amine or nucleophilic addition reactions.

The cyano group (-CN) at position 4 is particularly noteworthy for its reactivity. It can undergo reduction to form an amine (-NH₂), which is a common motif in biologically active molecules. This transformation allows for the introduction of diverse functional groups at this position, expanding the structural diversity of potential drug candidates derived from this intermediate. Additionally, the cyano group can participate in condensation reactions with aldehydes or ketones to form Schiff bases, which have been explored for various biological activities.

The methyl group (-CH₃) at position 6 serves primarily as a steric and electronic modifier. It can influence the electronic distribution around the ring and affect interactions with biological targets. The methyl group's presence can also enhance solubility and metabolic stability in certain contexts.

The most striking feature of 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine is undoubtedly the trifluoromethoxy group (-OCH₂F) at position 2. This substituent is renowned for its significant impact on both pharmacokinetic and pharmacodynamic properties of drug candidates. The fluorine atoms introduce electron-withdrawing inductive effects and strong resonance effects, which can modulate metabolic pathways and binding affinities to biological targets. Furthermore, fluorinated compounds often exhibit enhanced lipophilicity and metabolic stability, making them attractive for drug development.

The trifluoromethoxy group's influence extends beyond simple electronic effects. It can also participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, depending on its orientation within the binding site. This versatility makes it a valuable tool for medicinal chemists seeking to optimize drug-like properties.

Synthetic routes to 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine typically involve multi-step organic transformations starting from commercially available pyridine derivatives. One common approach involves nucleophilic substitution reactions on halogenated pyridines or their derivatives. For instance, 2-trifluoromethoxypyridine can undergo nucleophilic displacement at the 3-position using an amine source under appropriate conditions.

An alternative synthetic strategy involves functionalization of pre-existing pyridine rings using cross-coupling reactions or directed ortho-metalation (DoM). These methods allow for precise installation of substituents at desired positions while maintaining regioselectivity. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at specific positions on the pyridine ring.

The synthesis of complex substituted pyridines like 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine often requires careful optimization of reaction conditions to achieve high yields and purity. Factors such as temperature, solvent choice, catalyst selection, and reaction time must be carefully controlled to ensure successful synthesis.

In recent years, there has been growing interest in leveraging computational methods to accelerate the discovery and development of novel pharmaceuticals. Computational chemistry techniques such as molecular docking simulations have become indispensable tools for predicting binding affinities and identifying potential drug candidates.

Molecular docking studies have been performed on various derivatives of 3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine to explore their interactions with different biological targets. These studies have revealed promising binding modes with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The amino group present in this compound serves as a key pharmacophoric element that interacts with polar residues in protein binding pockets through hydrogen bonding interactions. The cyano group can also contribute to binding affinity by forming additional hydrogen bonds or participating in π-stacking interactions depending on its proximity to key residues.

The trifluoromethoxy group has been shown to enhance binding affinity through both electrostatic interactions with negatively charged residues and hydrophobic interactions with non-polar regions within binding pockets.

The methyl group's steric bulk can influence binding affinity by occupying space within binding pockets or by modulating access pathways leading into these pockets.

Applications in Pharmaceutical Development

3-Amino-4-cyano-6-methyl-2-(trifluoromethoxy)pyridine, due to its versatile structural features, has found applications across various therapeutic areas including oncology (cancer treatment), immunology (modulation of immune responses), anti-inflammatory agents (treatment of chronic inflammatory diseases), central nervous system (CNS) disorders (e.g., neurodegenerative diseases), cardiovascular diseases (e.g., hypertension), anti-viral agents (treatment of viral infections), anti-bacterial agents (treatment of bacterial infections), anti-fungal agents (treatment of fungal infections), anti-parasitic agents (treatment of parasitic infections).

In oncology research:

Anticancer Agents:

This compound serves as an important building block for synthesizing novel anticancer agents targeting various signaling pathways involved in cancer cell proliferation and survival.

Kinase Inhibitors:

Derivatives derived from this intermediate have been explored as kinase inhibitors targeting enzymes such as tyrosine kinases implicated in cancer progression.

Multikinase Inhibitors:

This compound forms part of libraries designed for identifying multikinase inhibitors capable across multiple oncogenic signaling axes.

In immunology research:

This intermediate has been utilized toward developing compounds that modulate immune responses through inhibition or activation mechanisms relevant immunological disorders.

In central nervous system research:

This compound forms part base structures investigated toward discovering treatments neurodegenerative diseases like Alzheimer's Parkinson's disease.

In cardiovascular disease research:

This intermediate used develop novel therapies address conditions like hypertension heart failure.
In anti-inflammatory agent research:
This compound serves precursor discover new treatments chronic inflammatory conditions such rheumatoid arthritis.
In anti-viral agent research:
This intermediate utilized design antiviral drugs combat viral infections including HIV hepatitis C.
In anti-bacterial agent research:
This compound forms part libraries screen novel antibiotics combat resistant bacterial strains.